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Compound of Interest

Compound Name: Picric acid

Cat. No.: B1683659

Technical Support Center: Picric Acid
Crystallization

For immediate assistance with crystallized picric acid, do not touch the container and contact
your institution's Environmental Health & Safety (EHS) office or local emergency services.

This center provides troubleshooting guides and frequently asked questions for researchers,
scientists, and drug development professionals who may encounter crystallized picric acid.

Troubleshooting Guide: Crystallization of Picric
Acid

If you observe crystals around the lid of a picric acid container, or if the acid inside appears
dry, follow these steps immediately.

IMMEDIATE ACTIONS:

e DO NOT TOUCH OR MOVE THE CONTAINER. Any friction or shock to a container of dry
picric acid can cause an explosion.[1][2][3] Crystals may have formed in the threads of the
cap, and attempting to open it could be extremely dangerous.[1]

o Secure the Area: Immediately restrict access to the area where the container is located.[3]
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o Notify Personnel: Alert everyone in the immediate vicinity and your laboratory supervisor.

o Contact EHS: Contact your institution's Environmental Health & Safety (EHS) office or the
relevant safety authority immediately. They are trained to handle such situations.[4]

e Provide Information: Be prepared to provide details about the container, including its age if
known.

If Crystals are on the Exterior of a Sealed Container:

 Ifitis safe to do so without moving the container, you can lightly mist the external crystals
with water from a spray bottle. This should only be done after the area is secured and you
have been advised to do so by EHS.

Frequently Asked Questions (FAQs)
Q1: What is picric acid and why is it a hazard when it crystallizes?

Al: Picric acid, or 2,4,6-trinitrophenol, is a yellow crystalline solid used in various laboratory
applications.[3] While it is relatively safe when hydrated with at least 30% water, it becomes a
powerful explosive when it dries out (less than 10% water).[2][5][6] Dry picric acid is highly
sensitive to shock, friction, and heat.[2][5][6]

Q2: How can | tell if my picric acid has become dangerous?

A2: Visually inspect the container without moving it. Signs of danger include:

« Visible crystals of picric acid on the outside of the container or around the lid.

e The contents of the container appearing as a dry, crystalline solid rather than a wet slurry.
Q3: Can | rehydrate the picric acid myself?

A3: No. Do not attempt to open the container or rehydrate the picric acid yourself. This is an
extremely hazardous operation that should only be performed by trained professionals, such as
a bomb squad or a specialized hazardous materials team.[1][7]

Q4: What happens when picric acid reacts with other materials?
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A4: Picric acid can form highly sensitive and explosive metal picrate salts when it comes into
contact with metals such as copper, lead, zinc, and iron.[2][8] It can also form dangerous salts
with ammonia and concrete.[2][8] For this reason, never use metal spatulas or store picric
acid in containers with metal caps.[6]

Q5: How should | store picric acid to prevent crystallization?

A5: To prevent picric acid from drying out:

Always ensure it is stored with a layer of water on top.

Inspect your inventory of picric acid regularly (e.g., every six months) to check the water
level and look for any signs of crystallization.

Store in its original container in a cool, dry, and well-ventilated area, away from heat sources.

[9]

Dispose of picric acid that is more than two years old.[9]

Data Presentation

The hazard level of picric acid is directly related to its water content. The following table
summarizes these hazard levels based on available safety information.
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Water Content (% by

. Hazard Classification Properties and Risks

weight)

Considered relatively safe to
> 30% Flammable Solid handle with standard

precautions.[2]

) Increased sensitivity to shock,

10% - 30% Dangerously Reactive o

friction, and heat.[2]

Extremely sensitive to shock,

) ) friction, and heat; poses a

<10% High Explosive ]

severe explosion hazard.[2][5]

[6]

Highly unstable and can be
Dry High Explosive detonated by slight

disturbances.[2]

Detonation Velocity:

Explosive Test Density (g/cm?) Detonation Velocity (m/s)
Picric Acid 1.70 7,350[10]
Ammonium Picrate (Dunnite) 1.60 7,150[10]

Experimental Protocols

Note: The following is an overview of a professional decontamination and rehydration protocol
and is not intended to be performed by laboratory personnel. This information is for educational
purposes to understand the process undertaken by trained professionals.

Professional Decontamination and Rehydration Protocol Overview

o Site Assessment and Isolation: The trained professionals will first assess the situation and
establish a secure perimeter.
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» Remote Procedures: If possible, robotic or remote handling equipment will be used to
minimize risk to personnel.

o Wetting of External Crystals: If crystals are present on the exterior of the container, they will
be wetted remotely with a fine mist of water.

» Container Immersion: In some cases, the entire container may be submerged in a larger
vessel of water. This allows water to slowly penetrate the cap threads and rehydrate the
contents. To enhance this process, ice may be added to the water to cause the container to
shrink slightly, aiding water ingress. This process can take several days.[11]

e Remote Opening: Once the contents are believed to be sufficiently wetted, the container will
be opened remotely.

» Verification and Neutralization: The contents will be verified to be fully rehydrated. The picric
acid may then be neutralized to a non-explosive form before disposal.

o Disposal: The rehydrated or neutralized picric acid will be disposed of as hazardous waste
according to regulations.

Visualizations
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Caption: Decision workflow for handling picric acid with suspected crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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